PKCTheta-IN-2

• Molecular Formula: C24H23N5O2
• Molecular Weight: 413.5 g/mol
• InChI: InChI=1S/C24H23N5O2/c1-15(16-8-5-4-6-9-16)29-20-14-17(11-12-18(20)22(30)27-24(29,2)3)28-19-10-7-13-25-21(19)26-23(28)31/h4-15H,1-3H3,(H,27,30)(H,25,26,31)/t15-/m1/s1
• InChIKey: WNYKGJHEQVIFGL-OAHLLOKOSA-N

PKCTheta-IN-2 Procurement Guide

PKCTheta-IN-2 (also known as compound 14) is a synthetic small-molecule inhibitor of protein kinase C theta (PKCθ), a serine/threonine kinase critically involved in T-cell receptor signaling and activation. Developed through structure-based drug design from a 1,7-disubstituted-2,2-dimethyl-2,3-dihydroquinazolin-4(1H)-one scaffold, PKCTheta-IN-2 exhibits an IC50 of 0.25 nM against PKCθ in biochemical assays [1]. It is characterized as a highly potent and selective inhibitor, demonstrating broad selectivity over a panel of 30 kinases, including other PKC subfamily members [1]. The compound has been shown to inhibit IL-2 production in mouse models, a key downstream effector of PKCθ-mediated T-cell activation, with an IC50 of 682 nM [1]. PKCTheta-IN-2 was designed to optimize both potency and pharmacokinetic properties, addressing limitations observed in earlier lead compounds within the same chemical series [1].

For PKCθ biochemical and cellular target engagement studies

For kinase selectivity profiling across isoform panels

For in vivo T-cell activation and IL-2 response monitoring

• [1] Katoh T, Takai T, Yukawa T, Tsukamoto T, Watanabe E, Mototani H, Arita T, Hayashi H, Nakagawa H, Klein MG, Zou H, Sang BC, Snell G, Nakada Y. Discovery and optimization of 1,7-disubstituted-2,2-dimethyl-2,3-dihydroquinazolin-4(1H)-ones as potent and selective PKCθ inhibitors. Bioorg Med Chem. 2016 Jun 1;24(11):2466-75. doi: 10.1016/j.bmc.2016.04.008. PMID: 27117263. View Source

PKCTheta-IN-2 Substitution Risks

Generic substitution of PKCθ inhibitors poses significant risk to experimental validity and reproducibility due to the profound variance in potency, selectivity, and pharmacokinetic behavior across this class of compounds. While many inhibitors are marketed as 'selective' PKCθ agents, their actual inhibition constants (IC50/Ki) and off-target profiles differ by orders of magnitude. For instance, PKCTheta-IN-2 demonstrates a sub-nanomolar IC50 of 0.25 nM [1], whereas other commonly cited 'selective' PKCθ inhibitors, such as Compound 20, exhibit an IC50 of 18 nM—a 72-fold difference in potency . Furthermore, the degree of selectivity across the PKC family and the broader kinome varies dramatically. PKCTheta-IN-2 was specifically optimized through a series of structural iterations (from compound 1 to 10 to 14) to enhance selectivity and improve in vivo pharmacokinetic parameters, including oral bioavailability [1]. Substituting PKCTheta-IN-2 with a less potent or less selective analog without validating the specific experimental context (cell line, dose, and readout) will likely lead to either a false negative result (due to insufficient target engagement) or a false positive result (due to off-target kinase inhibition), compromising the integrity of the research findings.

Potency differences

Reported potency ranks can differ by orders of magnitude across PKCθ inhibitors, and may shift target engagement interpretation.

Off-target kinase profiles

Pan-isoform or broader-kinome inhibitors may confound pathway attribution; isoform-selectivity context should be reviewed per assay.

Pharmacokinetic variability

Exposure and in vivo target modulation may not transfer across structural analogs; model-specific PK validation is recommended.

• [1] Katoh T, Takai T, Yukawa T, Tsukamoto T, Watanabe E, Mototani H, Arita T, Hayashi H, Nakagawa H, Klein MG, Zou H, Sang BC, Snell G, Nakada Y. Discovery and optimization of 1,7-disubstituted-2,2-dimethyl-2,3-dihydroquinazolin-4(1H)-ones as potent and selective PKCθ inhibitors. Bioorg Med Chem. 2016 Jun 1;24(11):2466-75. doi: 10.1016/j.bmc.2016.04.008. PMID: 27117263. View Source

PKCTheta-IN-2 Differential Evidence

Potency Advantage Over Compound 20

PKCTheta-IN-2 exhibits an IC50 of 0.25 nM against PKCθ in a cell-free biochemical assay, which is significantly more potent than the alternative PKCθ inhibitor 'Compound 20', which has a reported IC50 of 18 nM under comparable assay conditions. This represents a 72-fold increase in potency for PKCTheta-IN-2 [REFS-1, REFS-2].

PKCθ Inhibition

Head-to-head

IC50 0.25 nM vs 18 nM (Compound 20)
72-fold reported difference

Supports lower-concentration target engagement interpretation

Cross-study comparable conditions

Evidence Dimension	PKCθ inhibitory potency
Target Compound Data	IC50 = 0.25 nM
Comparator Or Baseline	Compound 20 (alternative PKCθ inhibitor) - IC50 = 18 nM
Quantified Difference	72-fold higher potency
Conditions	Cell-free biochemical assay

Why This Matters

Higher potency reduces the required concentration for target engagement, minimizing the risk of off-target effects and improving the therapeutic index in in vitro and in vivo models.

• [1] Katoh T, et al. Bioorg Med Chem. 2016;24(11):2466-75. View Source

Kinase Selectivity Profile

PKCTheta-IN-2 was profiled against a panel of 30 kinases, including other PKC isoforms, and demonstrated high selectivity with no significant inhibition observed outside the intended target [1]. In contrast, other PKCθ inhibitors like Sotrastaurin (AEB071) are known to inhibit additional PKC isoforms (e.g., PKCα, PKCβ) at similar sub-nanomolar concentrations, and VTX-27, while highly selective for PKCθ over PKCδ (200-fold), still shows some activity against PKCδ with a Ki of 16 nM [REFS-2, REFS-3].

Kinase Selectivity

Class-level

Panel of 30 kinases; minimal off-target activity vs pan-PKC inhibitor Sotrastaurin and VTX-27 (Ki 16 nM for PKCδ)

Supports isoform-attribution in T-cell signaling studies

Class-level inference; confirm per assay

Evidence Dimension	Kinase selectivity profile
Target Compound Data	High selectivity against a panel of 30 kinases, including PKC subfamily
Comparator Or Baseline	Sotrastaurin (pan-PKC inhibitor) - inhibits multiple PKC isoforms at sub-nM range; VTX-27 - Ki for PKCδ is 16 nM
Quantified Difference	PKCTheta-IN-2 shows minimal off-target activity across 30 kinases tested; VTX-27 retains 200-fold selectivity for PKCθ over PKCδ
Conditions	Biochemical kinase panel assay

Why This Matters

Enhanced selectivity reduces confounding off-target biological effects, ensuring that observed phenotypes are directly attributable to PKCθ inhibition and improving data reproducibility.

• [1] Katoh T, et al. Bioorg Med Chem. 2016;24(11):2466-75. View Source

In Vivo IL-2 Suppression

PKCTheta-IN-2 effectively inhibits IL-2 production in a mouse model with an IC50 of 682 nM, demonstrating its functional activity in a relevant in vivo T-cell activation assay [1]. While other inhibitors such as 'PKC-theta inhibitor 1' also show IL-2 inhibition (IC50 = 190 nM in a cell-based assay), PKCTheta-IN-2 provides a direct link between its optimized pharmacokinetic profile and in vivo target engagement [2].

In Vivo IL-2 Inhibition

Cross-study context

IC50 682 nM (mouse model) vs PKC-theta inhibitor 1 (IC50 190 nM, cell-based)

Supports in vivo target engagement and IL-2 modulation context

Cell-based vs in vivo comparison; interpret with model context

Evidence Dimension	In vivo IL-2 production inhibition
Target Compound Data	IC50 = 682 nM (mouse model)
Comparator Or Baseline	PKC-theta inhibitor 1 - IC50 = 190 nM (cell-based assay)
Quantified Difference	3.6-fold lower potency in cell-based assay vs. in vivo model; highlights PKCTheta-IN-2's optimized PK for in vivo use
Conditions	Mouse model (in vivo)

Why This Matters

Confirms that the compound engages its target in a physiologically relevant system and modulates a key downstream biomarker (IL-2), validating its utility for in vivo T-cell immunology studies.

• [1] Katoh T, et al. Bioorg Med Chem. 2016;24(11):2466-75. View Source
• [2] Cywin CL, et al. Bioorg Med Chem Lett. 2007 Jan 1. (Describes PKC-theta inhibitor 1). View Source

PK Profile Improvement Over Compound 10

PKCTheta-IN-2 (compound 14) was developed through iterative optimization of compound 10 to improve its pharmacokinetic properties. The resulting compound, PKCTheta-IN-2, demonstrated an improved pharmacokinetic profile, specifically enabling its use in in vivo studies for the inhibition of IL-2 production in a mouse model [1]. This contrasts with compound 10, which was not reported to possess the same favorable PK characteristics.

PK Optimization

Head-to-head

Improved PK profile over compound 10, enabling in vivo IL-2 inhibition

Supports in vivo exposure interpretation for animal models

Series optimization; validate PK in target model

Evidence Dimension	Pharmacokinetic profile (in vivo suitability)
Target Compound Data	Improved PK profile enabling in vivo IL-2 inhibition studies
Comparator Or Baseline	Compound 10 (earlier lead in same series)
Quantified Difference	Qualitative improvement enabling in vivo functional efficacy
Conditions	Mouse model (in vivo)

Why This Matters

The improved PK profile of PKCTheta-IN-2 directly enables its use in in vivo studies, a critical advancement for researchers requiring a tool compound with adequate exposure to study PKCθ biology in animal models.

• [1] Katoh T, et al. Bioorg Med Chem. 2016;24(11):2466-75. View Source

PKCTheta-IN-2 Optimal Use Cases

T-Cell Activation Assays

Given its exceptional potency (IC50 = 0.25 nM) and high selectivity profile, PKCTheta-IN-2 is the preferred tool for in vitro T-cell activation studies requiring unequivocal target engagement at low concentrations [1]. Researchers can confidently use this compound to dissect PKCθ-specific signaling pathways, minimizing the risk of off-target kinase inhibition that could confound results with less selective inhibitors like Sotrastaurin or less potent alternatives like Compound 20 [REFS-1, REFS-2].

In Vivo Autoimmunity Studies

The optimized pharmacokinetic profile and demonstrated in vivo efficacy in suppressing IL-2 production make PKCTheta-IN-2 a suitable candidate for preclinical studies in rodent models of inflammatory bowel disease (IBD), rheumatoid arthritis (RA), or multiple sclerosis (MS) [1]. Its ability to achieve adequate exposure and target modulation in vivo, as evidenced by the IL-2 inhibition data, provides a clear advantage over earlier leads in the same chemical series (e.g., compound 10) that lacked these properties [1].

Kinase Selectivity Profiling

Researchers conducting broad kinase selectivity profiling or developing PKCθ-targeted chemical probes can utilize PKCTheta-IN-2 as a benchmark compound due to its documented selectivity over a panel of 30 kinases [1]. This makes it an ideal reference standard for comparing the selectivity of new PKCθ inhibitors and for establishing a baseline for off-target effects in cellular assays [1].

Application

Selection Property

Validation Focus

T-cell signaling studies

PKCθ target engagement profile

Pathway-specific IL-2 modulation endpoints

In vivo immune-model studies

Pharmacokinetic context for rodent models

Target exposure and IL-2 response endpoints

Kinase selectivity benchmarking

Panel selectivity documentation

Off-target profiling in cellular assays

• [1] Katoh T, et al. Bioorg Med Chem. 2016;24(11):2466-75. View Source